Cas no 2679930-34-6 (rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid)

• Product Name: rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid
• CAS No: 2679930-34-6
• MF: C₅H₉F₂NO₃
• MW: 169.126668691635
• CID: 5762602
• PubChem ID: 165939358
• Update Time: 2025-05-22

rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7427689
• rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid
• 2679930-34-6

• Inchi： 1S/C5H9F2NO3/c1-5(11,4(6)7)2(8)3(9)10/h2,4,11H,8H2,1H3,(H,9,10)/t2-,5+/m0/s1
• InChI Key： DAHCZTPFAHAYOS-JLAZNSOCSA-N
• SMILES： FC([C@@](C)([C@H](C(=O)O)N)O)F

Computed Properties

• Exact Mass: 169.05504947g/mol
• Monoisotopic Mass: 169.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid

Rac-(2R,3R)-2-Amino-4,4-Difluoro-3-Hydroxy-3-Methylbutanoic Acid: A Comprehensive Overview

Rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid, identified by the CAS registry number CAS No. 2679930-34-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a butanoic acid backbone with specific stereochemistry at the 2R and 3R positions, along with fluorine substituents at the 4-position and hydroxyl and methyl groups at the 3-position. These structural elements contribute to its distinctive chemical properties and biological activity.

The synthesis of rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. Researchers have employed various methodologies, including enzymatic resolutions and chiral auxiliary approaches, to achieve the desired stereochemistry. The incorporation of fluorine atoms into the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for therapeutic applications.

Recent studies have focused on the pharmacological properties of CAS No. 2679930-34-6. Preclinical trials have demonstrated its potential as a modulator of certain signaling pathways involved in neurodegenerative diseases. The compound has shown selective binding to specific receptors, suggesting its role in alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier has been confirmed through in vivo experiments, highlighting its suitability for central nervous system-related therapies.

The structural uniqueness of rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid also makes it an attractive lead compound for medicinal chemists. By modifying the fluorine substituents or other functional groups, researchers can explore a wide range of analogs with varying potencies and selectivities. This approach has already yielded several promising derivatives that are currently under investigation for their efficacy in treating inflammatory disorders and cancer.

In terms of manufacturing and scalability, the synthesis of CAS No. 2679930-34-6 presents both challenges and opportunities. The use of fluorinated intermediates requires careful handling due to their reactivity and potential environmental impact. However, green chemistry principles are being increasingly integrated into the production process to minimize waste and reduce ecological footprint. Innovations in catalytic processes and recycling strategies are expected to further enhance the sustainability of this compound's manufacturing.

From an analytical standpoint, the characterization of rac-(2R,3R)-2-amino-4,4-difluoro-3-hydroxy-3-methylbutanoic acid has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry, ensuring high-quality control during production. Additionally, computational modeling tools have been employed to predict the compound's interactions with biological targets, aiding in rational drug design.

The future prospects for CAS No. 2679930-34_6 are highly promising. With ongoing research into its pharmacokinetics, toxicity profiles, and therapeutic efficacy, this compound is poised to play a significant role in the development of novel pharmaceutical agents. Its unique combination of structural features and biological activity makes it a valuable asset in the quest for innovative treatments across various therapeutic areas.